Cas no 1804415-72-2 (3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile
• CAS No: 1804415-72-2
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4878368
• Update Time: 2025-06-08

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-4-9(10(11)12)15-8(2-3-13)7(6)5-14/h4,10H,2H2,1H3
• InChI Key： HVIHINWERCBKQY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C#N)C(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS No. 1804415-72-2): An Overview

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS No. 1804415-72-2) is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical reactivity.

The molecular structure of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile is characterized by a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methyl group, along with an acetonitrile moiety. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent research has highlighted the potential of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile in the development of novel pharmaceuticals. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile effectively inhibits the activity of kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological properties, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile has been explored for its use in synthetic chemistry. The presence of multiple functional groups provides numerous opportunities for further derivatization and modification. Researchers have utilized this compound as a building block in the synthesis of more complex molecules, including those with enhanced biological activities or improved pharmacokinetic properties.

The synthetic route to 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile has been well-documented in the literature. A common approach involves the reaction of 6-(difluoromethyl)-4-methylpyridin-3-carbonitrile with acrylonitrile in the presence of a suitable catalyst. This method yields high purity and yield, making it suitable for large-scale production. The robustness and efficiency of this synthetic pathway have facilitated its adoption in both academic and industrial settings.

The physicochemical properties of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile have also been extensively studied. The compound is known to be stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are crucial for characterizing its structure and purity.

In terms of safety and handling, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile should be managed with standard laboratory precautions. While it is not classified as a hazardous material, it is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks.

The environmental impact of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile is another important consideration. Studies have shown that this compound does not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations. However, proper disposal methods should be followed to prevent any potential environmental contamination.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS No. 1804415-72-2) is a promising compound with a wide range of applications in both chemical synthesis and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the advancement of science and medicine.